N-(2-cyanophenyl)-2-(2-methylphenoxy)propanamide

• IUPAC Name: N-(2-cyanophenyl)-2-(2-methylphenoxy)propanamide
• InChI: InChI=1S/C17H16N2O2/c1-12-7-3-6-10-16(12)21-13(2)17(20)19-15-9-5-4-8-14(15)11-18/h3-10,13H,1-2H3,(H,19,20)
• InChI Key: WGOUMZIFRTUUPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(C)C(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N-(2-cyanophenyl)-2-(2-methylphenoxy)propanamide: is an organic compound with a complex structure that includes a cyanophenyl group and a methylphenoxy group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyanophenyl)-2-(2-methylphenoxy)propanamide typically involves a multi-step process. One common method includes the following steps:

Formation of the cyanophenyl intermediate: This step involves the reaction of 2-bromobenzonitrile with a suitable base to form the 2-cyanophenyl anion.

Coupling with 2-methylphenol: The 2-cyanophenyl anion is then reacted with 2-methylphenol in the presence of a coupling agent such as potassium carbonate to form the desired product.

Amidation: The final step involves the reaction of the intermediate with propanoyl chloride in the presence of a base such as triethylamine to form this compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyanophenyl)-2-(2-methylphenoxy)propanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyanophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous ethanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(2-cyanophenyl)-2-(2-methylphenoxy)propanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a lead compound for designing new pharmaceuticals.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-(2-methylphenoxy)propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-cyanophenyl)-2-(2-chlorophenoxy)propanamide
• N-(2-cyanophenyl)-2-(2-fluorophenoxy)propanamide
• N-(2-cyanophenyl)-2-(2-bromophenoxy)propanamide

Uniqueness

N-(2-cyanophenyl)-2-(2-methylphenoxy)propanamide is unique due to the presence of the methyl group on the phenoxy ring, which can influence its chemical reactivity and biological activity. This structural feature may enhance its potential as a lead compound in drug development and other applications.